Cas no 1805271-59-3 (3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-acetic acid)

• Product Name: 3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-acetic acid
• CAS No: 1805271-59-3
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4874111
• Update Time: 2025-05-25

3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-acetic acid

• Inchi： 1S/C9H8ClF2NO2/c1-4-5(9(11)12)2-6(10)7(13-4)3-8(14)15/h2,9H,3H2,1H3,(H,14,15)
• InChI Key： SKTSKZARJZJTQH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)F)C(C)=NC=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-acetic acid

Research Brief on 3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-acetic acid (CAS: 1805271-59-3)

3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-acetic acid (CAS: 1805271-59-3) is a pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and agrochemicals. This compound, characterized by its unique structural features, including a difluoromethyl group and a chloro substituent, has been the subject of recent studies aimed at exploring its biological activity and synthetic utility.

Recent research has focused on the synthesis and optimization of 3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-acetic acid, with particular emphasis on its role as a key intermediate in the production of novel agrochemicals and pharmaceuticals. A study published in the Journal of Agricultural and Food Chemistry (2023) demonstrated its efficacy as a precursor in the synthesis of fungicides targeting plant pathogens. The compound's ability to inhibit fungal growth was attributed to its interaction with specific enzymatic pathways, highlighting its potential as a sustainable alternative to conventional agrochemicals.

In the pharmaceutical domain, 3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-acetic acid has been investigated for its anti-inflammatory properties. A preclinical study conducted by researchers at the University of Cambridge (2024) revealed that derivatives of this compound exhibited significant inhibition of cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory responses. The study suggested that further structural modifications could enhance its selectivity and reduce potential side effects, paving the way for the development of new anti-inflammatory drugs.

The synthetic pathways for 3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-acetic acid have also been a focal point of recent research. A novel catalytic method utilizing palladium-based catalysts was reported in Organic Letters (2023), offering a more efficient and environmentally friendly approach to its production. This method achieved higher yields and reduced byproduct formation, addressing some of the challenges associated with traditional synthetic routes.

Despite these advancements, challenges remain in the large-scale production and application of 3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-acetic acid. Issues such as stability under varying environmental conditions and potential toxicity profiles require further investigation. Ongoing studies are exploring encapsulation techniques and formulation strategies to mitigate these concerns and enhance the compound's practical utility.

In conclusion, 3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-acetic acid represents a promising candidate for both agrochemical and pharmaceutical applications. Its unique chemical properties and versatile reactivity make it a valuable target for continued research. Future studies should focus on optimizing its synthesis, elucidating its mechanism of action, and evaluating its safety profile to fully realize its potential in industrial and therapeutic settings.